Cas no 1353995-37-5 ((S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate)
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
- tert-butyl (3S)-3-[[6-(diethylamino)pyrimidin-4-yl]amino]pyrrolidine-1-carboxylate
- 1353995-37-5
- AKOS025117278
- DB-215239
- (S)-tert-Butyl3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
- (S)-3-(6-Diethylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
- C17H29N5O2
-
- MDL: MFCD21098880
- Inchi: 1S/C17H29N5O2/c1-6-21(7-2)15-10-14(18-12-19-15)20-13-8-9-22(11-13)16(23)24-17(3,4)5/h10,12-13H,6-9,11H2,1-5H3,(H,18,19,20)/t13-/m0/s1
- InChI Key: UIBPYNFVGCMRIQ-ZDUSSCGKSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@@H](C1)NC1C=C(N=CN=1)N(CC)CC)=O
Computed Properties
- Exact Mass: 335.23212518g/mol
- Monoisotopic Mass: 335.23212518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 70.6Ų
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091018-500mg |
S)-3-(6-Diethylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester |
1353995-37-5 | 95+% | 500mg |
£366.00 | 2022-02-28 | |
| Chemenu | CM166111-1g |
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353995-37-5 | 95% | 1g |
$497 | 2021-08-05 | |
| Chemenu | CM166111-1g |
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353995-37-5 | 95% | 1g |
$473 | 2023-03-07 | |
| eNovation Chemicals LLC | Y0988001-5g |
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353995-37-5 | 95% | 5g |
$1300 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0988001-5g |
(S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353995-37-5 | 95% | 5g |
$1300 | 2025-02-28 | |
| Ambeed | A183987-1g |
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353995-37-5 | 95+% | 1g |
$430.0 | 2024-04-24 | |
| eNovation Chemicals LLC | Y0988001-5g |
(S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate |
1353995-37-5 | 95% | 5g |
$1300 | 2025-02-22 |
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate: A Comprehensive Overview
The compound (S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate (CAS No. 1353995-37-5) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure is characterized by a pyrrolidine ring substituted with a tert-butyl group at position 1 and an amino group at position 3, which is further connected to a pyrimidine ring substituted with diethylamine at position 6. This unique structural arrangement makes it a promising candidate for various therapeutic applications.
Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidine derivatives in targeting various disease states, including cancer, neurodegenerative disorders, and infectious diseases. The pyrimidine ring in this compound is particularly noteworthy, as it is a common structural motif in many bioactive molecules. The diethylamine substituent on the pyrimidine ring enhances the molecule's solubility and bioavailability, making it more amenable for pharmacological studies. Furthermore, the stereochemistry at the tert-butyl group (S configuration) plays a critical role in determining the compound's biological activity and selectivity.
One of the most exciting developments involving this compound is its potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as key targets for therapeutic intervention, as they are involved in numerous cellular processes, including signal transduction and gene regulation. Preclinical studies have demonstrated that (S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate exhibits potent inhibitory activity against specific PPIs associated with oncogenic pathways. This suggests that the compound could be developed into a novel anticancer agent with high specificity and minimal off-target effects.
In addition to its role as a PPI modulator, this compound has also shown promise in antiviral research. Emerging evidence indicates that it may inhibit viral replication by targeting essential viral proteins or host factors required for infection. Given the growing need for effective antiviral therapies, especially in light of recent global health crises, this compound represents a valuable lead for further investigation.
The synthesis of (S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyrrolidine ring via cyclization reactions and the introduction of the diethylamine substituent through nucleophilic aromatic substitution. The stereochemical resolution of the tert-butyl group is achieved through chiral resolution techniques, ensuring the production of enantiomerically pure material.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and interaction patterns with biological targets. Such data are invaluable for guiding further optimization efforts aimed at enhancing its pharmacokinetic properties and therapeutic efficacy.
Looking ahead, ongoing research is focused on optimizing the bioavailability and efficacy of this compound through structural modifications. For instance, researchers are exploring strategies to improve its permeability across biological membranes while maintaining its potency against target proteins. Additionally, preclinical toxicity studies are being conducted to assess its safety profile and determine appropriate dosing regimens for future clinical trials.
In conclusion, (S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate (CAS No. 1353995-37
1353995-37-5 ((S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)